Cas no 2091900-36-4 (5-((tert-Butoxycarbonyl)(methyl)amino)nicotinic acid)

• Product Name: 5-((tert-Butoxycarbonyl)(methyl)amino)nicotinic acid
• CAS No: 2091900-36-4
• MF: C₁₂H₁₆N₂O₄
• MW: 252.266443252563
• CID: 5895365
• PubChem ID: 121605327
• Update Time: 2025-05-19

5-((tert-Butoxycarbonyl)(methyl)amino)nicotinic acid Chemical and Physical Properties

Names and Identifiers

• 5-((tert-Butoxycarbonyl)(methyl)amino)nicotinic acid
• EN300-6472934
• 2091900-36-4
• 5-{[(tert-butoxy)carbonyl](methyl)amino}pyridine-3-carboxylic acid
• AKOS026745523

• Inchi： 1S/C12H16N2O4/c1-12(2,3)18-11(17)14(4)9-5-8(10(15)16)6-13-7-9/h5-7H,1-4H3,(H,15,16)
• InChI Key： UXIFNYQFZOHHFE-UHFFFAOYSA-N
• SMILES： O(C(N(C)C1C=NC=C(C(=O)O)C=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 252.11100700g/mol
• Monoisotopic Mass: 252.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 79.7Ų

Additional information on 5-((tert-Butoxycarbonyl)(methyl)amino)nicotinic acid

Comprehensive Overview of 5-((tert-Butoxycarbonyl)(methyl)amino)nicotinic acid (CAS No. 2091900-36-4)

5-((tert-Butoxycarbonyl)(methyl)amino)nicotinic acid (CAS No. 2091900-36-4) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound belongs to the nicotinic acid derivative family, characterized by its tert-butoxycarbonyl (Boc) and methylamino functional groups. Its molecular structure makes it a valuable intermediate in the development of bioactive molecules, particularly in drug discovery and medicinal chemistry. Researchers often employ this compound for its versatility in protecting amine groups during multi-step synthetic processes.

The growing demand for 5-((tert-Butoxycarbonyl)(methyl)amino)nicotinic acid is driven by its applications in designing small-molecule inhibitors and modulators for various biological targets. With the rise of AI-driven drug discovery and high-throughput screening, compounds like this are gaining attention for their potential in optimizing lead compounds. Its CAS No. 2091900-36-4 is frequently searched in scientific databases, reflecting its relevance in modern research. The compound’s stability under mild conditions further enhances its utility in complex synthetic routes.

One of the key advantages of 5-((tert-Butoxycarbonyl)(methyl)amino)nicotinic acid is its compatibility with peptide coupling reagents, such as HATU or EDCI, which are commonly used in solid-phase peptide synthesis (SPPS). This feature aligns with the increasing focus on peptide-based therapeutics, a hot topic in biopharmaceuticals. Additionally, its Boc-protected amine group ensures selective deprotection, minimizing side reactions—a critical factor in green chemistry and sustainable synthesis practices.

From an industrial perspective, the scalability of 5-((tert-Butoxycarbonyl)(methyl)amino)nicotinic acid synthesis is a significant advantage. Manufacturers are optimizing routes to meet the demands of contract research organizations (CROs) and academic labs. The compound’s purity and reproducibility are rigorously tested using advanced analytical techniques like HPLC and NMR spectroscopy, ensuring compliance with regulatory standards. Such quality control measures are essential for applications in preclinical studies and API development.

In the context of personalized medicine, derivatives of nicotinic acid, including CAS No. 2091900-36-4, are being explored for their role in modulating metabolic pathways. This aligns with trending searches on metabolomics and precision oncology, where researchers investigate small molecules for targeted therapies. The compound’s structural flexibility allows for further functionalization, making it a candidate for structure-activity relationship (SAR) studies.

Environmental and safety considerations are also paramount in handling 5-((tert-Butoxycarbonyl)(methyl)amino)nicotinic acid. While it is not classified as hazardous, proper storage under inert conditions (e.g., nitrogen atmosphere) is recommended to maintain stability. This aligns with the broader industry shift toward sustainable lab practices and waste reduction, topics frequently discussed in scientific forums.

In summary, 5-((tert-Butoxycarbonyl)(methyl)amino)nicotinic acid (CAS No. 2091900-36-4) is a pivotal building block in modern organic synthesis, with applications spanning drug discovery, peptide chemistry, and metabolic research. Its relevance to cutting-edge fields like AI-aided molecular design and green synthesis ensures its continued prominence in scientific literature and industrial workflows.